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Compound of Interest

Compound Name: Hexan-2-one oxime

Cat. No.: B1605024 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and regulatory

compliance. This guide provides essential, immediate safety and logistical information for the

proper disposal of Hexan-2-one oxime.

Hexan-2-one oxime should be handled as a hazardous substance. While specific disposal

guidelines for this compound are not readily available, the following procedures are based on

best practices for the disposal of hazardous chemicals and information from safety data sheets

of similar oxime compounds.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat and closed-toe shoes.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

any potential vapors.
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Spill Management
In the event of a spill, follow these steps:

Evacuate and Ventilate: Immediately alert others in the area and ensure the space is well-

ventilated.

Containment: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to

contain the spill. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a designated, labeled, and sealable

container for hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water. Collect all cleaning materials as hazardous waste.

Disposal Procedure
Disposal of Hexan-2-one oxime must be conducted through a licensed hazardous waste

disposal company. Do not attempt to dispose of this chemical down the drain or in regular

trash.

Waste Collection:

Collect waste Hexan-2-one oxime in a dedicated, clearly labeled, and chemically

compatible container.

The container must be in good condition and have a secure, tight-fitting lid.

Label the container with "Hazardous Waste," the full chemical name "Hexan-2-one
oxime," and any known hazard symbols.

Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be secure, well-ventilated, and away from incompatible materials.
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Keep the container closed at all times, except when adding waste.

Arrange for Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to schedule a pickup.

Provide them with accurate information about the waste, including its name and quantity.

Chemical and Physical Properties of Hexan-2-one
oxime
Understanding the properties of a chemical is crucial for its safe handling and disposal.

Property Value

Molecular Formula C6H13NO[1][2][3]

Molecular Weight 115.17 g/mol [1]

Boiling Point 187.5 °C at 760 mmHg[4]

Flash Point 94 °C[4]

Density 0.89 g/cm³[4]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Hexan-2-one
oxime.
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Hexan-2-one Oxime Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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